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These application notes provide detailed protocols and comparative data for commonly used

mouse models of colitis, a critical tool for researchers in immunology, gastroenterology, and

drug development for inflammatory bowel disease (IBD).

Chemically Induced Colitis Models
Chemically induced models are advantageous for their rapid onset, reproducibility, and control

over the timing and severity of inflammation.[1] The three most widely used models are Dextran

Sulfate Sodium (DSS), 2,4,6-Trinitrobenzene Sulfonic Acid (TNBS), and Oxazolone (OXA).

Dextran Sulfate Sodium (DSS)-Induced Colitis
The DSS model is a popular choice for inducing colitis due to its simplicity and resemblance to

human ulcerative colitis.[2] DSS is a water-soluble, negatively charged sulfated polysaccharide

that is administered to mice in their drinking water.[2] It is believed to be directly toxic to colonic

epithelial cells, leading to a breakdown of the mucosal barrier and subsequent inflammation.[3]

Experimental Protocols

Acute Colitis Induction

Animal Preparation: Use C57BL/6 mice, as they are highly susceptible to DSS-induced

colitis.[4] House the mice under standard conditions with ad libitum access to food and

water.[5] Record the baseline body weight of each mouse before starting the induction.
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DSS Administration: Prepare a 3-5% (w/v) solution of DSS (molecular weight 35-50 kDa) in

sterile drinking water.[5][6] Filter the solution through a 0.22 µm membrane.[5] Provide the

DSS solution as the sole source of drinking water for 5-7 consecutive days.[4][5]

Monitoring: Monitor the mice daily for body weight, stool consistency, and the presence of

blood in the stool to calculate the Disease Activity Index (DAI).[5][7]

Termination: At the end of the 5-7 day period, euthanize the mice and collect colonic tissue

for analysis.[5]

Chronic Colitis Induction

Animal Preparation: Similar to the acute model, use C57BL/6 mice and record their baseline

body weight.[4]

DSS Cycling: Prepare a 1-3% (w/v) DSS solution in sterile drinking water.[5] Administer the

DSS solution for 5-7 days, followed by a period of 7-14 days of regular drinking water.[2][4]

This cycle is typically repeated 3-4 times to induce chronic inflammation.[2][4]

Monitoring: Throughout the cycles, monitor the mice daily for clinical signs of colitis using the

DAI score.

Termination: At the end of the final cycle, euthanize the mice and harvest the colons for

further analysis.

Quantitative Data
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Parameter Acute Model Chronic Model Reference(s)

DSS Concentration 3-5% (w/v) 1-3% (w/v) [5]

Duration 5-7 days

3-4 cycles of 5-7 days

DSS + 7-14 days

water

[2][4]

Key Features

Epithelial erosion,

ulceration, significant

weight loss, bloody

diarrhea.

Mucin and goblet cell

depletion,

inflammatory cell

infiltration.

[2]
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DSS-Induced Colitis Experimental Workflow

Signaling Pathway

DSS-induced colitis involves the activation of innate immunity through pathways like Toll-like

receptors (TLRs) and the NLRP3 inflammasome, leading to the production of pro-inflammatory

cytokines.[8]
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DSS-Induced Colitis Signaling Pathway

2,4,6-Trinitrobenzene Sulfonic Acid (TNBS)-Induced
Colitis
The TNBS model is a widely used model that mimics Crohn's disease.[9] TNBS is a

haptenizing agent that, when instilled intrarectally with ethanol, breaks the mucosal barrier and

renders colonic proteins immunogenic, triggering a cell-mediated immune response.[10]

Experimental Protocol

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b160806?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC7312485/
https://www.takisbiotech.com/tnbs-induced-colitis-model/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Animal Preparation: SJL/J or BALB/c mice are susceptible strains.[1] Fast the mice for 24

hours before induction.

Anesthesia: Anesthetize the mice using an appropriate method (e.g., isoflurane inhalation or

intraperitoneal injection of ketamine/xylazine).

TNBS Administration: Slowly administer 100-150 µL of a solution containing 2 mg of TNBS in

45-50% ethanol into the colon via a catheter inserted approximately 4 cm from the anus.[4]

[11]

Post-Administration: Hold the mouse in a head-down vertical position for at least 60 seconds

to ensure the retention of the TNBS solution in the colon.[12]

Monitoring: Monitor the mice daily for weight loss, diarrhea, and rectal bleeding.

Termination: Euthanize the mice 3-7 days after induction for acute colitis studies or after

several weeks for chronic models.

Quantitative Data

Parameter Value Reference(s)

Mouse Strain SJL/J, BALB/c [1]

TNBS Dose 2 mg in 100-150 µL [4]

Ethanol Concentration 45-50% [11]

Key Features
Transmural inflammation, Th1-

mediated immune response.
[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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